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Compound of Interest

Compound Name: Methyl 2-iodobenzoate

Cat. No.: B057072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling precautions, and detailed

experimental protocols for Methyl 2-iodobenzoate (CAS No. 610-97-9). The information is

intended to ensure its safe use in research and development environments.

Chemical Identification and Properties
Methyl 2-iodobenzoate is an important intermediate in organic synthesis, frequently used in

cross-coupling reactions to form complex organic molecules.[1]

Table 1: Chemical Identification
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Identifier Value

IUPAC Name Methyl 2-iodobenzoate

Synonyms
2-Iodobenzoic acid methyl ester, Methyl o-

iodobenzoate

CAS Number 610-97-9[1][2][3][4]

EC Number 210-243-6[2]

Molecular Formula C₈H₇IO₂[2][3][5][6]

Molecular Weight 262.04 g/mol [2][3][5][6]

Chemical Structure

Table 2: Physical and Chemical Properties

Property Value

Appearance Clear, colorless to yellow or orange liquid[5][7]

Odor Not specified

Boiling Point
272-274 °C (at 760 mmHg)[5][7], 149-150 °C (at

10 mmHg)

Density 1.784 g/mL at 25 °C[5]

Solubility
Insoluble in water. Soluble in ether, benzene,

and alcohol.[5][7]

Refractive Index n20/D 1.604

Stability
Stable under normal storage conditions. Light

sensitive.[2]

Safety and Hazard Information
Methyl 2-iodobenzoate is classified as hazardous. Adherence to safety guidelines is critical.
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Table 3: GHS Hazard Classification

Hazard Class Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

Signal Word:Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264 (Wash skin

thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear

protective gloves/eye protection/face protection).

Response: P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN

EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing), P312 (Call a POISON CENTER or doctor if you feel

unwell).

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed).

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).

Toxicological Information:

Acute toxicity information for this product is not available. The toxicological properties have

not been fully investigated.[2][7]
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Chronic exposure to iodides may lead to iodism in sensitive individuals, with symptoms

including skin rash, running nose, and headache.[2][5]

Handling, Storage, and Emergency Protocols
Safe Handling and Personal Protective Equipment (PPE)
Proper handling procedures are essential to minimize exposure.

Personal Protective Equipment (PPE)

Handling Procedures

Eye Protection
(Chemical safety goggles, EN166)

Avoid Contact
(Skin, eyes, clothing)

Skin Protection
(Chemical-resistant gloves, lab coat)

Respiratory Protection
(Use in a fume hood or with adequate ventilation.

NIOSH-approved respirator if needed.)

Ensure Adequate Ventilation
(Work in a chemical fume hood)

Hygiene Practices
(Wash hands thoroughly after handling)

Do Not Ingest
(Avoid eating, drinking, or smoking

 in work area)

Click to download full resolution via product page

Caption: Hierarchy of controls for safe handling.
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Storage Requirements
Store in a cool, dry, and well-ventilated area.[5]

Keep the container tightly closed.[5]

Keep in a dark place, as the material is light-sensitive.

Store away from incompatible substances such as strong oxidizing agents.[5]

Emergency Procedures
Table 4: First-Aid Measures

Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid

immediately.[5]

Skin Contact

Get medical aid. Flush skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes.[5]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid.[5]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Get medical aid

immediately.[5]

Accidental Release Measures: In case of a spill, ensure adequate ventilation and wear

appropriate PPE. Absorb the spill with an inert, non-combustible material such as sand, earth,

or vermiculite.[5] Collect the material into a suitable, closed container for disposal.
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Experimental Protocols
Methyl 2-iodobenzoate is a versatile substrate for various palladium-catalyzed cross-coupling

reactions, which are crucial for forming new carbon-carbon bonds.[1]

Suzuki-Miyaura Coupling Reaction
The Suzuki-Miyaura coupling is a fundamental reaction for synthesizing biaryl compounds.[1]

[8]
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Reaction Setup

Combine Reactants:
- Methyl 2-iodobenzoate (1.0 eq)

- Arylboronic acid (1.1-1.5 eq)
- Base (e.g., K₂CO₃)

- Pd Catalyst (e.g., Pd(PPh₃)₄)

Add Solvent
(e.g., Toluene/Water)

Establish Inert Atmosphere
(Evacuate and backfill with N₂ or Ar)

Heat Reaction Mixture
(Typically 80-110 °C)

Monitor Reaction Progress
(TLC or GC/LC-MS)

Incomplete

Aqueous Workup
(Cool, partition between

water and organic solvent)

Reaction Complete

Extract Product

Purify Crude Product
(Column Chromatography)

Obtain Pure Biaryl Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. Methyl 2-iodobenzoate(610-97-9)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

3. scbt.com [scbt.com]

4. Infinium Pharmachem Limited [infiniumpharmachem.com]

5. benchchem.com [benchchem.com]

6. Methyl-2-iodobenzoate [webbook.nist.gov]

7. fishersci.com [fishersci.com]

8. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [Technical Guide to Methyl 2-iodobenzoate: Safety,
Handling, and Experimental Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057072#methyl-2-iodobenzoate-safety-data-sheet-
sds-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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